Cas no 52334-51-7 (3-Amino-2-hydroxy-5-methylpyridine)

3-Amino-2-hydroxy-5-methylpyridine is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyridine backbone, with a methyl substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual functionality allows for versatile derivatization, enabling applications in coordination chemistry and as a precursor for bioactive molecules. The compound exhibits moderate solubility in polar solvents, facilitating its use in solution-phase reactions. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its role in developing specialized ligands and heterocyclic frameworks.
3-Amino-2-hydroxy-5-methylpyridine structure
52334-51-7 structure
Product Name:3-Amino-2-hydroxy-5-methylpyridine
CAS No:52334-51-7
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD09839282
CID:366446
PubChem ID:22754816
Update Time:2025-10-29

3-Amino-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-methylpyridin-2(1H)-one
    • 2(1H)-Pyridinone,3-amino-5-methyl-
    • 2-HYDROXY-3-AMINO-5-PICOLINE
    • 3-Amino-2-hydroxy-5-methylpyridine
    • 3-amino-5-methyl-1H-pyridin-2-one
    • 3-Amino-5-methyl-2-pyridone
    • 3-Amino-5-methylpyridin-2-ol
    • 3-Boc-Aminoazetidine hydrochloride
    • AKOS016000190
    • 3-amino-5-methylpyridin-2-ol;3-Amino-5-methylpyridin-2(1H)-one
    • AKOS006328993
    • CS-0153271
    • 52334-51-7
    • LLMWKBGTHYWHGU-UHFFFAOYSA-N
    • 3-amino-5-methyl-1,2-dihydropyridin-2-one
    • DTXSID50628117
    • MFCD09839282
    • 3-amino-5-methyl-pyridin-2-ol
    • A7677
    • 3-Amino-5-methyl-2(3H)-pyridinone, AldrichCPR
    • SCHEMBL845972
    • SY011630
    • AC-27484
    • EN300-1294724
    • FT-0659085
    • J-511654
    • AB53563
    • SCHEMBL10044575
    • TS-01635
    • 2(1H)-Pyridinone, 3-amino-5-methyl-
    • DB-021162
    • 3-Amino-2-hydroxy-5-picoline
    • MDL： MFCD09839282
    • Inchi： 1S/C6H8N2O/c1-4-2-5(7)6(9)8-3-4/h2-3H,7H2,1H3,(H,8,9)
    • InChI Key： LLMWKBGTHYWHGU-UHFFFAOYSA-N
    • SMILES： O=C1C(=CC(C)=CN1)N

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.137
  • Melting Point: 119-120 ºC
  • Boiling Point: 337 ºC
  • Flash Point: 158 ºC
  • Refractive Index: 1.535
  • PSA: 59.14000
  • LogP: 1.25900

3-Amino-2-hydroxy-5-methylpyridine Security Information

3-Amino-2-hydroxy-5-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-2-hydroxy-5-methylpyridine Pricemore >>

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3-Amino-2-hydroxy-5-methylpyridine Production Method

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